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An In-depth Technical Guide to 4-(3-(Dimethylamino)propoxy)phenylboronic Acid:
Commercial Availability, Applications, and Characterization

Introduction

4-(3-(Dimethylamino)propoxy)phenylboronic acid is a versatile bifunctional organic
compound that has garnered significant interest within the scientific community, particularly in
the fields of medicinal chemistry and materials science. Its structure, featuring a phenylboronic
acid moiety and a dimethylaminopropoxy side chain, makes it a valuable building block in
organic synthesis. The boronic acid group is a cornerstone of the Nobel Prize-winning Suzuki-
Miyaura cross-coupling reaction, enabling the formation of carbon-carbon bonds with
exceptional efficiency and selectivity.[1][2] The tertiary amine functionality in the side chain can
be leveraged to modulate solubility, introduce basicity, or serve as an anchor point for further
chemical modification.
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This guide provides a comprehensive technical overview of 4-(3-
(Dimethylamino)propoxy)phenylboronic acid, covering its commercial availability, key
applications in drug discovery, detailed analytical characterization protocols, and safe handling
procedures. It is intended for researchers, chemists, and drug development professionals who
utilize advanced chemical intermediates.

Chemical and Physical Properties

The compound is most commonly identified by its CAS Number: 627899-88-1.[3][4] It is also
commercially available as a pinacol ester derivative (CAS: 627899-90-5) and a hydrochloride
salt, which may offer different solubility profiles or stability for specific applications.[5][6]

Property Value Source(s)
CAS Number 627899-88-1 [31[4]
Molecular Formula C11H18BNOs [3][4]
Molecular Weight 223.08 g/mol [31[7]
Density 1.1+0.1 g/cm3 [4]
Boiling Point 383.6 + 52.0 °C at 760 mmHg [4]
Flash Point 185.8 + 30.7 °C [4]
Appearance Ty[.)ically an off-white to white N/A

solid
Storage 2-8°C, under inert atmosphere 3114171

Commercial Availability and Procurement

4-(3-(Dimethylamino)propoxy)phenylboronic acid and its derivatives are readily available
from a range of specialty chemical suppliers. Procurement for research and development
purposes is straightforward, with vendors offering various quantities and purity levels.
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Supplier Example Purity Available Forms

Dayang Chem (Hangzhou)

98.0% Boronic Acid
Co., Ltd.
Shanghai Nianxing Industrial _ _
98.0% Boronic Acid
Co., Ltd.
J&K Scientific 95% Boronic Acid
BLD Pharm N/A Boronic Acid
LabSolu 97% Pinacol Ester

Note: This table is not exhaustive and represents a sample of suppliers found in public
databases. Researchers should request quotes and specifications directly from vendors.

Purities typically range from 95% to over 98%, which is suitable for most synthetic applications.
For more sensitive downstream processes, such as late-stage pharmaceutical synthesis,
further purification or sourcing of higher-grade material may be necessary. The compound is
generally sold in quantities ranging from milligrams to kilograms.

Core Applications in Research and Development

The utility of this reagent stems from its dual functionality, making it a powerful tool in
constructing complex molecular architectures.

Suzuki-Miyaura Cross-Coupling Reactions

The primary application of 4-(3-(Dimethylamino)propoxy)phenylboronic acid is in palladium-
catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction forms a carbon-carbon bond
between the boronic acid's phenyl ring and an aryl or vinyl halide/triflate.[2][8] The reaction is
highly valued for its mild conditions, tolerance of a wide array of functional groups, and
stereospecificity.[2]

The general catalytic cycle is depicted below. It involves three key steps:

o Oxidative Addition: The Pd(0) catalyst inserts into the carbon-halogen bond of the coupling
partner (Rz-X).
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o Transmetalation: The organic group from the boronic acid (R1) is transferred to the palladium
center, displacing the halide. This step requires a base.

e Reductive Elimination: The two organic groups (R1 and Rz) are coupled, forming the new C-
C bond and regenerating the active Pd(0) catalyst.[9]

Suzuki-Miyaura Catalytic Cycle

Catalytic Cycle
Oxidative Outputs
Pd(0)L2 w
Transmetalation | Lot R1-R2
Ra-Pd(Il)L2-X > RuPd(Lz-R. (Coupled Product)
T4
Inputs
R2-X
(Aryl/Vinyl Halide)
R1-B(OH)2
(Boronic Acid)
/

Base

Click to download full resolution via product page

Suzuki-Miyaura Catalytic Cycle

Drug Discovery and Medicinal Chemistry

Boronic acids are crucial intermediates in the synthesis of pharmaceuticals.[10] Phenylboronic
acid derivatives, in particular, are used to construct the core scaffolds of numerous biologically
active compounds. The dimethylaminopropoxy tail of this specific reagent can enhance
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agueous solubility and provide a basic handle for salt formation, which are desirable properties
for drug candidates. It has been implicated as a building block in research targeting cancer and
diabetes. Furthermore, the ability of boronic acids to form reversible covalent bonds with diols
makes them useful in bioconjugation, sensor technology, and targeted drug delivery systems.
[11][12]

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and stability of
the reagent. A combination of spectroscopic and chromatographic techniques is typically
employed.

Expected Results for 4-(3-
Technique (Dimethylamino)propoxy)phenylboronic
acid

- Aromatic protons (phenyl ring) appearing as
two doublets in the ~7.0-8.0 ppm region.-
Methylene protons of the propoxy chain (O-CHz,
N-CHz, and central CH2) appearing as

1H NMR multiplets/triplets between ~2.0-4.5 ppm.-
Methyl protons of the dimethylamino group
appearing as a singlet around ~2.2-2.5 ppm.-
Boronic acid protons B(OH)2 appearing as a

broad singlet, which is D20 exchangeable.

- Aromatic carbons in the ~110-165 ppm range.-
13C NMR Aliphatic carbons of the propoxy chain and
dimethylamino group in the ~25-70 ppm range.

A signal around 30 ppm, characteristic of a
1B NMR _ _ _
trigonal planar (sp?) boronic acid.[13]

A primary peak corresponding to the molecular

weight of the compound (223.08 g/mol ) to
HPLC/LC-MS )

assess purity. The exact mass would be

223.137970.[4]
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Note: Exact chemical shifts (ppm) are dependent on the solvent and instrument used. The
above are typical ranges.

The reactivity of boronic acids, especially their susceptibility to hydrolysis and dehydration to
form boroxines, can present analytical challenges.[14] Therefore, careful selection of sample
diluents and chromatographic conditions is crucial for accurate analysis.

Experimental Protocol: Suzuki-Miyaura Coupling

This section provides a representative, step-by-step protocol for using the title compound in a
Suzuki-Miyaura coupling reaction.

Obijective: To synthesize 4'-(3-(Dimethylamino)propoxy)-[1,1'-biphenyl]-4-carbonitrile.
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Start: Assemble Reactants Workflow for Suzuki-Miyaura Coupling

1. Add to Flask:
- 4-(3-(Dimethylamino)propoxy)phenylboronic acid (1.2 mmol)
- 4-bromobenzonitrile (1.0 mmol)
- Pd(PPhs)4 (0.05 mmol)
- K2COs (2.0 mmol)

:

2. Add Solvents:

- Toluene (8 mL)

- Ethanol (2 mL)
- H20 (2 mL)

:

3. Degas Mixture:
Purge with Argon or N2z for 15 min

:

4. Heat Reaction:
Stir at 90°C for 12 hours under inert atmosphere

:

5. Aqueous Workup:
- Coolto RT
- Dilute with Ethyl Acetate
- Wash with H20 and brine

:

6. Purify Product:
- Dry organic layer (Na2S0a4)
- Concentrate in vacuo
- Purify by column chromatography

End: Characterize Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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